Cas no 55804-68-7 (Coumarin 337)

Coumarin 337 structure
Coumarin 337 structure
Product Name:Coumarin 337
CAS No:55804-68-7
MF:C16H14N2O2
MW:266.294563770294
MDL:MFCD00051332
CID:56849
PubChem ID:253660944
Update Time:2025-04-18

Coumarin 337 Chemical and Physical Properties

Names and Identifiers

    • Coumarin 337
    • 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile
    • 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizine-10-carbonitrile
    • 393010_ALDRICH
    • AC1L2IF8
    • AC1Q4Q8P
    • CTK5A4211
    • NSC338968
    • PubChem13313
    • Coumarin 523
    • 7PZP222LOZ
    • CHEMBL1998632
    • 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile, 2,3,6,7-tetrahydro-11-oxo-
    • NCI60_002993
    • MFCD00051332
    • EINECS 259-827-2
    • SCHEMBL2844010
    • NS00033403
    • 4-oxo-3-oxa-13-azatetracyclo[7.7.1.0?,?.0??,??]heptadeca-1,5,7,9(17)-tetraene-5-carbonitrile
    • DTXSID4069054
    • (2,3,6,7-tetrahydro-11-oxo-1H,5H,11H-[1]-benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile)
    • 1H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carbonitrile, 2,3,6,7-tetrahydro-11-oxo-
    • 55804-68-7
    • NSC-338968
    • D89539
    • 4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carbonitrile
    • 10-CYANO-1,2,5,6-TETRAHYDRO-3H,7H,11H-(1)BENZOPYRANO(6,7,8-IJ)QUINOLIZIN-11-ONE
    • 11-Oxo-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carbonitrile
    • 1H,5H,11H-(1)Benzopyrano(6,7,8-ij)quinolizine-10-carbonitrile, 2,3,6,7-tetrahydro-11-oxo-
    • C3063
    • CS-0358073
    • AS-56413
    • NSC 338968
    • UNII-7PZP222LOZ
    • AKOS000813906
    • quinolizine-10-carbonitrile
    • 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-[1]benzopyrano[6,7,8-ij]
    • DTXCID1041976
    • 4-OXO-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAENE-5-CARBONITRILE
    • Coumarin337
    • LGDDFMCJIHJNMK-UHFFFAOYSA-N
    • MDL: MFCD00051332
    • Inchi: 1S/C16H14N2O2/c17-9-12-8-11-7-10-3-1-5-18-6-2-4-13(14(10)18)15(11)20-16(12)19/h7-8H,1-6H2
    • InChI Key: LGDDFMCJIHJNMK-UHFFFAOYSA-N
    • SMILES: O1C(C(C#N)=CC2=CC3CCCN4CCCC(=C12)C4=3)=O

Computed Properties

  • Exact Mass: 266.10600
  • Monoisotopic Mass: 266.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 53.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1262 (rough estimate)
  • Melting Point: 250 ºC (dec.)
  • Boiling Point: 409.5°C (rough estimate)
  • Flash Point: 283.1 °C
  • Refractive Index: 1.6240 (estimate)
  • PSA: 57.24000
  • LogP: 2.42848
  • λmax: 442(EtOH)(lit.)
  • Solubility: Not slightly soluble in water

Coumarin 337 Security Information

Coumarin 337 Pricemore >>

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